Isoamericanol A
Isoamericanol A
Isoamericanol A is a benzodioxine.
Isoamericanol A is a natural product found in Phytolacca americana and Joannesia princeps with data available.
Isoamericanol A is a natural product found in Phytolacca americana and Joannesia princeps with data available.
Brand Name:
Vulcanchem
CAS No.:
133838-66-1
VCID:
VC21233744
InChI:
InChI=1S/C18H18O6/c19-7-1-2-11-3-6-15-16(8-11)24-18(17(10-20)23-15)12-4-5-13(21)14(22)9-12/h1-6,8-9,17-22H,7,10H2/b2-1+/t17-,18-/m1/s1
SMILES:
C1=CC2=C(C=C1C=CCO)OC(C(O2)CO)C3=CC(=C(C=C3)O)O
Molecular Formula:
C18H18O6
Molecular Weight:
330.3 g/mol
Isoamericanol A
CAS No.: 133838-66-1
Cat. No.: VC21233744
Molecular Formula: C18H18O6
Molecular Weight: 330.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoamericanol A is a benzodioxine. Isoamericanol A is a natural product found in Phytolacca americana and Joannesia princeps with data available. |
|---|---|
| CAS No. | 133838-66-1 |
| Molecular Formula | C18H18O6 |
| Molecular Weight | 330.3 g/mol |
| IUPAC Name | 4-[(2R,3R)-2-(hydroxymethyl)-6-[(E)-3-hydroxyprop-1-enyl]-2,3-dihydro-1,4-benzodioxin-3-yl]benzene-1,2-diol |
| Standard InChI | InChI=1S/C18H18O6/c19-7-1-2-11-3-6-15-16(8-11)24-18(17(10-20)23-15)12-4-5-13(21)14(22)9-12/h1-6,8-9,17-22H,7,10H2/b2-1+/t17-,18-/m1/s1 |
| Standard InChI Key | PPZYUSOIUGJLFB-ZHEVZCJESA-N |
| Isomeric SMILES | C1=CC2=C(C=C1/C=C/CO)O[C@@H]([C@H](O2)CO)C3=CC(=C(C=C3)O)O |
| SMILES | C1=CC2=C(C=C1C=CCO)OC(C(O2)CO)C3=CC(=C(C=C3)O)O |
| Canonical SMILES | C1=CC2=C(C=C1C=CCO)OC(C(O2)CO)C3=CC(=C(C=C3)O)O |
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